Cas no 899998-62-0 (N-butyl-4,8-dimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide)

• Product Name: N-butyl-4,8-dimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide
• CAS No: 899998-62-0
• MF: C₁₅H₂₀N₂O₃S
• MW: 308.395902633667
• CID: 5440909
• Update Time: 2025-10-22

N-butyl-4,8-dimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4,8-Dimethyl-2-oxo-1,2-dihydro-quinoline-6-sulfonic acid butylamide
• N-butyl-4,8-dimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide

• Inchi： 1S/C15H20N2O3S/c1-4-5-6-16-21(19,20)12-7-11(3)15-13(9-12)10(2)8-14(18)17-15/h7-9,16H,4-6H2,1-3H3,(H,17,18)
• InChI Key： IDEISGQZDQUDHE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(S(NCCCC)(=O)=O)C=C2C)C(C)=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-butyl-4,8-dimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide

N-Butyl-4,8-Dimethyl-2-Oxo-1,2-Dihydroquinoline-6-Sulfonamide (CAS No. 899998-62-0): An Overview

N-Butyl-4,8-dimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide (CAS No. 899998-62-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of N-butyl-4,8-dimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide is characterized by a quinoline ring system substituted with a sulfonamide group and additional methyl and butyl groups. The presence of these functional groups imparts specific pharmacological properties that make this compound a promising candidate for further research and development in the pharmaceutical industry.

Recent studies have focused on the potential of N-butyl-4,8-dimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-butyl-4,8-dimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide has shown promising antiviral activity against several viral strains. Research conducted by a team at the University of California has indicated that the compound can effectively inhibit the replication of influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral entry into host cells and the inhibition of viral protein synthesis.

The anticancer potential of N-butyl-4,8-dimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide has also been explored in preclinical studies. In vitro assays have shown that the compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The antiproliferative effects are attributed to the compound's ability to modulate key signaling pathways involved in cell cycle regulation and apoptosis.

To further understand the pharmacological profile of N-butyl-4,8-dimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide, researchers have conducted extensive structure-activity relationship (SAR) studies. These studies have identified specific structural modifications that enhance the compound's biological activity while minimizing potential side effects. For example, substituting the butyl group with other alkyl chains or introducing additional functional groups has been shown to improve potency and selectivity.

The safety profile of N-butyl-4,8-dimethyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide is another critical aspect being investigated. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully evaluate its safety in human subjects.

In conclusion, N-butyl-4,8-dimethyl-2-oxyo-o,dihydroquinoline-o,sulfonamide (CAS No. 899998-62-) represents a promising lead compound with a wide range of potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use. As more data becomes available from preclinical and clinical trials, this compound may emerge as a valuable addition to the arsenal of drugs used to treat inflammatory diseases, viral infections, and cancer.